1-(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone oxalate

• IUPAC Name: 1-[4-(benzimidazol-1-ylmethyl)piperidin-1-yl]-2-thiophen-2-ylethanone;oxalic acid
• InChI: InChI=1S/C19H21N3OS.C2H2O4/c23-19(12-16-4-3-11-24-16)21-9-7-15(8-10-21)13-22-14-20-17-5-1-2-6-18(17)22;3-1(4)2(5)6/h1-6,11,14-15H,7-10,12-13H2;(H,3,4)(H,5,6)
• InChI Key: ROTCTMZJFXXVBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C=NC3=CC=CC=C32)C(=O)CC4=CC=CS4.C(=O)(C(=O)O)O
• Molecular Formula: C21H23N3O5S
• Molecular Weight: 429.5 g/mol

Description

1-(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone oxalate is a useful research compound. Its molecular formula is C21H23N3O5S and its molecular weight is 429.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

A key area of research for compounds similar to 1-(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone oxalate is in the synthesis of novel chemical entities with potential antimicrobial properties. For instance, studies have demonstrated the synthesis of azole-containing piperazine derivatives and their evaluation for antibacterial, antifungal, and cytotoxic activities. These compounds have shown moderate to significant in vitro antimicrobial activities against various strains, with some exhibiting comparable activities to standard drugs like chloramphenicol and fluconazole (Gan, Fang, & Zhou, 2010).

Anti-inflammatory and Anti-corrosive Properties

Further research on similar compounds includes exploring their anti-inflammatory properties. A study synthesized a set of compounds and evaluated their anti-inflammatory activity using both in-vitro and in-vivo models. Some compounds demonstrated significant anti-inflammatory activity, indicating potential therapeutic applications (Ahmed, Molvi, & Khan, 2017). Another interesting application is in the field of corrosion inhibition. Benzimidazole derivatives have been studied for their effectiveness in protecting metals against corrosion, offering valuable insights for industrial applications (Yadav et al., 2016).

Pharmacokinetic Studies and Catalysis

Compounds with a similar structure have been investigated for their pharmacokinetics, particularly in the context of their potential as drug candidates. For example, a study on anaplastic lymphoma kinase inhibitors highlighted the impact of hydrolysis-mediated clearance on the pharmacokinetics of these compounds, providing crucial insights for drug development (Teffera et al., 2013). Additionally, ruthenium complexes based on benzimidazole derivatives have been synthesized and shown to catalytically oxidize alcohols to ketones, indicating their potential utility in chemical synthesis and industrial processes (Liu et al., 2017).